Cas no 51855-49-3 (5-methyl tetrazole)

5-methyl tetrazole structure
5-methyl tetrazole structure
Product Name:5-methyl tetrazole
CAS No:51855-49-3
MF:C2H4N4
MW:84.0799589157104
CID:935991
PubChem ID:138107
Update Time:2025-04-19

5-methyl tetrazole Chemical and Physical Properties

Names and Identifiers

    • 5-methyl tetrazole
    • 1H-Tetrazole, 5-methyl-
    • 5-methyl-1H-1,2,3,4-tetraazole
    • 5-Methyl-1H-tetrazole
    • 5-methyl-2H-1,2,3,4-tetrazole
    • 5-Methyl-IH-tetrazole
    • 5-METHYL-1H-1,2,3,4-TETRAZOLE
    • 5-Methyl-1H-1,2,3,4-tertazole
    • Tetrazole, 5-methyl-
    • MFCD00129971
    • M 5T
    • NSC 11136
    • 51855-49-3
    • 5-methyl-2H-tetrazole
    • NSC-11136
    • GS-3021
    • 2H-Tetrazole, 5-methyl-
    • 5-Methyltetrazole
    • 5-methyl-1,2,3,4-tetrazole
    • G22VBQ3QPY
    • UNII-G22VBQ3QPY
    • 5-methyl-1h tetrazole
    • InChI=1/C2H4N4/c1-2-3-5-6-4-2/h1H3,(H,3,4,5,6)
    • CHEMBL477368
    • SY031544
    • XZGLNCKSNVGDNX-UHFFFAOYSA-
    • DB-025317
    • NS00030844
    • F0001-1152
    • STK523132
    • A825278
    • 4076-36-2
    • NSC11136
    • 5-Methyl-1H-tetraazole #
    • BCP22228
    • EN300-104530
    • XJM
    • AKOS000263048
    • J-517733
    • 5-Methyl-1H-Tertazole
    • 5-Methyl-1H-tetrazole, 97%
    • DTXSID0074710
    • Methyltetrazole
    • AKOS005174188
    • Inchi: 1S/C2H4N4/c1-2-3-5-6-4-2/h1H3,(H,3,4,5,6)
    • InChI Key: XZGLNCKSNVGDNX-UHFFFAOYSA-N
    • SMILES: N1=C(C)N=NN1

Computed Properties

  • Exact Mass: 84.043596145g/mol
  • Monoisotopic Mass: 84.043596145g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 44.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 54.5Ų
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